
1-Isopropylpiperidin-3-one safety, handling, and
MSDS information

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Isopropylpiperidin-3-one

Cat. No.: B1315296 Get Quote

In-Depth Technical Guide: 1-Isopropylpiperidin-
3-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and available data for 1-
Isopropylpiperidin-3-one (CAS No: 77799-73-6). Due to a scarcity of publicly available, peer-

reviewed data for this specific compound, this document also includes general guidance for

handling similar N-substituted piperidinones and air-sensitive ketones.

Chemical Identification and Properties
While specific, experimentally determined physical and chemical properties for 1-
Isopropylpiperidin-3-one are not readily available in public literature, the following table

summarizes its basic identifiers.[1][2][3]

Property Value

Chemical Name 1-Isopropylpiperidin-3-one

CAS Number 77799-73-6

Molecular Formula C₈H₁₅NO

Molecular Weight 141.21 g/mol
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Note: Data such as boiling point, density, flash point, and solubility are not currently available in

public databases.

Safety and Hazard Information
A comprehensive Material Safety Data Sheet (MSDS) with complete hazard information for 1-
Isopropylpiperidin-3-one is not available. The following information is based on a preliminary

safety data sheet and general knowledge of related chemical structures.[4]

Hazard Statements: To date, no specific hazard statements have been officially assigned to 1-
Isopropylpiperidin-3-one. However, based on the piperidone structure, it should be handled

with care.

Precautionary Statements: General precautionary measures for handling chemical reagents

should be followed.

First Aid Measures:[4]
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the individual is

not breathing, provide artificial respiration and

seek immediate medical attention. Do not use

mouth-to-mouth resuscitation if the chemical

was ingested or inhaled.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse eyes with pure water for at least 15

minutes. Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.
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Handling and Storage
Proper handling and storage are crucial to ensure the safety of laboratory personnel and the

integrity of the compound.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including safety goggles with side

shields, chemical-resistant gloves, and a lab coat.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools and take measures to prevent electrostatic discharge.[4]

Avoid contact with skin, eyes, and clothing.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials and foodstuff containers.[4]

Accidental Release Measures
In the event of a spill or leak, the following procedures should be followed:

Personal Precautions: Use personal protective equipment, including chemical-impermeable

gloves. Ensure adequate ventilation. Remove all sources of ignition and evacuate personnel

to a safe area. Avoid breathing vapors, mist, or gas.[4]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

allow the chemical to enter drains.[4]

Methods for Cleaning Up: Contain the spill and collect it with a suitable absorbent material.

Dispose of the collected material in a sealed container in accordance with local regulations.

Use spark-proof tools and explosion-proof equipment during cleanup.[4]
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Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[4]

Experimental Protocols
Detailed, validated experimental protocols for the synthesis of 1-Isopropylpiperidin-3-one are

not widely published. However, the synthesis of N-substituted 3-piperidones is a known

transformation in organic chemistry. A general approach often involves the Dieckmann

condensation or related cyclization reactions.

Below is a conceptual workflow for the synthesis of an N-substituted 3-piperidone, which could

be adapted for 1-Isopropylpiperidin-3-one.
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Conceptual Synthesis Workflow for N-Substituted 3-Piperidones

Starting Materials

Reaction Steps

Purification and Product

Primary Amine (e.g., Isopropylamine)

N-Alkylation

Diester Precursor

Cyclization (e.g., Dieckmann Condensation)

Hydrolysis and Decarboxylation

Workup and Extraction

Purification (e.g., Chromatography, Distillation)

1-Isopropylpiperidin-3-one
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Caption: A generalized workflow for the synthesis of N-substituted 3-piperidones.
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Toxicological Information
There is no specific toxicological data available for 1-Isopropylpiperidin-3-one in the public

domain. As such, it should be treated as a compound with unknown toxicity and handled with

appropriate caution.

Reactivity Profile
The reactivity of 1-Isopropylpiperidin-3-one has not been extensively studied. Based on its

structure as a cyclic ketone with a tertiary amine, it is expected to undergo reactions typical of

these functional groups. The ketone can participate in nucleophilic addition and condensation

reactions. The tertiary amine can act as a base or a nucleophile.

Handling of Air-Sensitive Reagents
Given that reagents used in the synthesis of piperidones can be air-sensitive, the following

general workflow for handling such materials is provided.
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General Workflow for Handling Air-Sensitive Reagents

Preparation

Reagent Transfer

Reaction and Quenching

Oven-dry glassware

Assemble reaction setup under inert gas (N2 or Ar)

Use syringe or cannula for liquid transfer Use a glovebox for solid transfer

Maintain positive inert gas pressure

Carefully quench reaction under inert atmosphere

Click to download full resolution via product page

Caption: A general workflow for handling air-sensitive reagents in a laboratory setting.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety and handling guide. Users should always consult multiple sources, including

any available Safety Data Sheets from the supplier, and conduct a thorough risk assessment

before handling this chemical. All laboratory work should be conducted by trained professionals

in a suitably equipped facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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